Cas no 52-78-8 (Norethandrolone)

• Product Name: Norethandrolone
• CAS No: 52-78-8
• MF: C₂₀H₃₀O₂
• MW: 302.45
• CID: 33556
• Update Time: 2019-01-03

Norethandrolone Chemical and Physical Properties

Names and Identifiers

• Norethandrolone
• 17alpha-Ethyl-17beta-hydroxyestr-4-en-3-one
• 17a-Ethyl-17-hydroxy-19-norandrost-4-en-3-one
• 17a-Ethyl-17-hydroxy-4-norandrosten-3-one
• 17a-Ethyl-19-nortestosterone
• (8R,9S,10R,13S,14S,17S)-17-ethyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• Norethandrolone solution
• 17-ENT
• 17-Ethyl-19-nortestosterone
• Ethylnortestosteron
• Nileva
• Nilevar
• noretandrolon
• Pronabol
• SC 5914
• Solevar

• Inchi： 1S/C20H30O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h12,15-18,22H,3-11H2,1-2H3/t15-,16+,17+,18-,19-,20-/m0/s1
• InChI Key： ZDHCJEIGTNNEMY-XGXHKTLJSA-N
• SMILES： O[C@@]1(CC)CC[C@]2([H])[C@]1(C)CC[C@]1([H])[C@@]3([H])CCC(C=C3CC[C@@]21[H])=O

Computed Properties

• Exact Mass: 302.22500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing

Experimental Properties

• Density: 1.1g/cm3
• Melting Point: 130-136oC
• Boiling Point: 447.1°C at 760mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.555
• PSA: 37.30000
• LogP: 4.26930
• Vapor Pressure: 7.11E-10mmHg at 25°C

Norethandrolone Security Information

• Hazard Category Code： 60-61-11-19-38
• Safety Instruction： 53-45
• Hazardous Material Identification：